Cas no 724787-53-5 (benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate)

• Product Name: benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate
• CAS No: 724787-53-5
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• MDL: MFCD13152270
• CID: 1036898
• PubChem ID: 58745562
• Update Time: 2025-06-09

benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-Benzyl 4-((tert-butoxycarbonyl)amino)-3-hydroxypiperidine-1-carboxylate
• (3R,4R)-BENZYL 4-(TERT-BUTOXYCARBONYLAMINO)-3-HYDROXYPIPERIDINE-1-CARBOXYLATE
• benzyl (3R,4R)-3-hydroxy-4-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• Benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxypiperidine-1-carboxylate
• AK-38723
• KB-250869
• SureCN2448494
• benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate
• (3R,4R)-4-Bocamino-1-Cbz-3-hydroxy-piperidine
• (3R,4R)-rel-Benzyl 4-((tert-butoxycarbonyl)amino)-3-hydroxypiperidine-1-carboxylate
• CS-0054027
• DTXSID70729857
• A866253
• trans (+/-)-Benzyl 4-(tert-butoxycarbonylamino)-3-hydroxypiperidine-1-carboxylate
• SCHEMBL2448494
• (3R,4R)-rel-Benzyl4-((tert-butoxycarbonyl)amino)-3-hydroxypiperidine-1-carboxylate
• benzyl trans-4-((tert-butoxycarbonyl)amino)-3-hydroxypiperidine-1-carboxylate
• Benzyl trans-4-((Boc)amino)-3-hydroxypiperidine-1-carboxylate
• 724787-52-4
• Benzyl (3R,4R)-4-[(tert-butoxycarbonyl)amino]-3-hydroxypiperidine-1-carboxylate
• AKOS016009374
• benzyl (3R,4R)-4-((tert-butoxycarbonyl)amino)-3-hydroxypiperidine-1-carboxylate
• trans(+/-)-Benzyl 4-(tert-butoxycarbonylamino)-3-hydroxypiperidine-1-carboxylate
• 724787-53-5
• PYXBJXCKGMSJMY-HUUCEWRRSA-N
• (+/-)(3R,4R)-benzyl 4-((tert-butoxycarbonyl)amino)-3-hydroxypiperidine-1-carboxylate
• Benzyl trans(+/-)-4-[(tert-butoxycarbonyl)amino]-3-hydroxypiperidine-1-carboxylate
• (3R,4R)-4-(Boc-amino)-1-Cbz-3-hydroxy-piperidine
• trans-4-[(tert-Butoxycarbonyl)amino]-3-hydroxypiperidine-1-carboxylate

• MDL： MFCD13152270
• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-16(22)19-14-9-10-20(11-15(14)21)17(23)24-12-13-7-5-4-6-8-13/h4-8,14-15,21H,9-12H2,1-3H3,(H,19,22)/t14-,15-/m1/s1
• InChI Key： PYXBJXCKGMSJMY-HUUCEWRRSA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 350.18400
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.10000
• LogP: 2.61190

Additional information on benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate

Benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate (CAS No. 724787-53-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate (CAS No. 724787-53-5) is a versatile compound with significant applications in medicinal chemistry and pharmaceutical research. This compound, often referred to as Bn-(3R,4R)-BOC-protected piperidine, is a key intermediate in the synthesis of various biologically active molecules, particularly those involved in the modulation of neurotransmitter systems and protein-protein interactions.

The chemical structure of benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate is characterized by a piperidine ring with a tert-butoxycarbonyl (BOC) protecting group on the amino group and a hydroxyl group on the adjacent carbon. The benzyl ester moiety provides additional stability and solubility properties, making it an ideal candidate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate. One such method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to yield high purity products with excellent stereoselectivity. This approach not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste generation.

In the context of medicinal chemistry, benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. Its unique structural features make it an attractive scaffold for the design of small molecules targeting G protein-coupled receptors (GPCRs), ion channels, and other important therapeutic targets. For instance, derivatives of this compound have shown promising activity in modulating serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety.

Moreover, the BOC protecting group in benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate can be selectively removed under mild conditions, allowing for further functionalization of the amino group. This flexibility is crucial in the development of prodrugs and conjugates that can enhance drug delivery and bioavailability. Recent studies have demonstrated that such modifications can significantly improve the pharmacokinetic properties of the final drug product.

The hydroxyl group in benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate also plays a critical role in its biological activity. It can form hydrogen bonds with target proteins, thereby enhancing binding affinity and selectivity. This property has been exploited in the design of inhibitors for kinases and other enzymes involved in signal transduction pathways. For example, a series of compounds derived from this scaffold have shown potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

In addition to its applications in drug discovery, benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate has also found use in chemical biology research. It serves as a valuable tool for probing protein-protein interactions and understanding cellular signaling mechanisms. By incorporating isotopically labeled versions of this compound into biological systems, researchers can gain insights into the dynamic processes that govern cellular function.

The versatility of benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate extends beyond its use as a synthetic intermediate or biological probe. It has also been explored as a potential chiral ligand in asymmetric catalysis. The chiral center at C-3 and C-4 provides enantioselective control over catalytic reactions, enabling the synthesis of enantiopure products with high efficiency. This application has significant implications for the pharmaceutical industry, where enantiomeric purity is often critical for drug efficacy and safety.

In conclusion, benzyl (3R,4R)-4-(tert-butoxycarbonylamino)-3-hydroxy-piperidine-1-carboxylate (CAS No. 724787-53-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an invaluable tool for drug discovery and chemical biology studies. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.